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Compound of Interest

Compound Name: 1,3,5-Triisopropylbenzene

Cat. No.: B165165

For researchers, scientists, and drug development professionals, the safe handling and
disposal of 1,3,5-Triisopropylbenzene are paramount. This document provides immediate,
procedural guidance to ensure laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment

1,3,5-Triisopropylbenzene is classified as a combustible liquid that can be toxic upon skin
contact and may cause skin and eye irritation[1]. Adherence to appropriate personal protective
equipment (PPE) protocols is mandatory to minimize exposure risk.
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PPE Item

Specification

Rationale

Hand Protection

Chemical-resistant, unlined

gloves (e.g., nitrile, neoprene)

To prevent skin contact, as the

substance is toxic dermally[1]

2.

Eye Protection

Chemical safety goggles or a

face shield

To protect against splashes
that can cause serious eye

irritation[1].

Skin and Body Protection

Lab coat, long pants, and

closed-toe shoes

To prevent accidental skin
contact[1][3][4].

Respiratory Protection

Generally not required with
adequate ventilation. If
ventilation is insufficient or
during large spills, use a
NIOSH-approved respirator
with an organic vapor
cartridge[3][5].

To avoid inhalation of vapors
or mists[3][4].

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood[4].

Ensure an eyewash station and safety shower are readily accessible.

Remove all potential ignition sources, as the substance is a combustible liquid[1][3][4].

. Handling:

Avoid direct contact with skin, eyes, and clothing[3][4].

Do not ingest or inhale vapors[3][4].

Use spark-proof tools when transferring or handling the substance[4].
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3. Storage:

oxidizing agents[3][4].

First Aid Measures

Keep containers tightly closed when not in use[3][4].

Store in a cool, dry, and well-ventilated area away from incompatible substances like strong

Keep containers securely sealed to prevent leaks or spills[3][4].

Store away from heat, sparks, and open flames[3][4].

Immediate response is critical in the event of an exposure.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention[1][3][4].

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing
and shoes. Seek medical attention if irritation
persists[1][3][4].

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ] )
is difficult, give oxygen. Seek medical
attention[1][3][4].
Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
) have them drink 2-4 cupfuls of milk or water.
Ingestion

Never give anything by mouth to an
unconscious person. Seek immediate medical
attention[1][3][4].
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Spill Response Workflow

A chemical spill of 1,3,5-Triisopropylbenzene requires a systematic and immediate response
to contain the hazard and mitigate risks.
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Immediate Actions

Alert Personnel in the Area

:

Evacuate Immediate Area

'

Remove Ignition Sources

'

Don Appropriate PPE

Proceed with Caution

Containment & Cleanup

Contain Spill with Inert Absorbent Material

'

Absorb the Spilled Liquid

'

Collect Residue with Spark-Proof Tools

'

Decontaminate Spill Area

Disgosal

Package Waste in a Labeled, Sealed Container

l

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a 1,3,5-Triisopropylbenzene spill.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b165165?utm_src=pdf-body-img
https://www.benchchem.com/product/b165165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste and must consult local, regional, and national hazardous waste
regulations for complete and accurate classification[1][3].

1. Waste Collection:

o Collect waste 1,3,5-Triisopropylbenzene and any contaminated materials (e.g., absorbent
pads, gloves) in a designated, properly labeled, and sealed container.

¢ Do not mix with other waste streams.
2. Storage of Waste:

» Store waste containers in a designated hazardous waste accumulation area that is cool, dry,
and well-ventilated.

3. Disposal:
e Dispose of the chemical waste through a licensed hazardous waste disposal company[1][3].

» Follow all applicable federal, state, and local regulations for hazardous waste disposal.

Physical and Chemical Properties

Property Value

Physical State Liquid[1][3]

Appearance Colorless[1][3]

Odor Odorless[1][3]

Boiling Point 232 - 236 °C (449.6 - 456.8 °F) @ 760 mmHg[1]
[3]

Flash Point 86 - 87 °C (186.8 - 188.6 °F)[1][3]

Specific Gravity 0.840 - 0.845 g/mL][1][3]

Molecular Weight 204.35 g/mol [6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1,3,5-Triisopropylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165165#personal-protective-equipment-for-handling-
1-3-5-triisopropylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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